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Compound of Interest

Compound Name:
2-chloro-N-

(hydroxyiminomethyl)acetamide

CAS No.: 1785917-18-1

Cat. No.: B1415778

Get Quote

Target Audience: Chemical Safety Officers, Process Chemists, and Researchers.

General Chemical Principles of Amidoxime Formation
Chloroacetamide oxime (CAS: 3272-96-6) is an intermediate often utilized in the synthesis of

heterocycles, such as 1,2,4-oxadiazoles[1]. The general synthetic pathway for amidoximes (N-

hydroxyacetamidines) relies on the nucleophilic addition of hydroxylamine to a corresponding

nitrile precursor.

In a standard theoretical pathway, chloroacetonitrile is reacted with free hydroxylamine (often

generated in situ from hydroxylamine hydrochloride and a base) in an alcoholic or aqueous

solvent system. The lone pair on the nitrogen of the hydroxylamine attacks the electrophilic

carbon of the nitrile group. Subsequent proton transfer yields the amidoxime.

Mechanistic Causality: The presence of the electron-withdrawing chlorine atom on the alpha-

carbon increases the electrophilicity of the nitrile carbon, facilitating the nucleophilic attack.

However, this same structural feature—combining a reactive halide, an oxime functionality, and
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a relatively low molecular weight—contributes to the severe thermal instability of the resulting

molecule[2][3].

Critical Safety Data and Thermal Instability
The most critical aspect of handling chloroacetamide oxime is its documented explosion

hazard. According to Bretherick's Handbook of Reactive Chemical Hazards, this compound

exhibits severe thermal instability that precludes standard isolation techniques such as heated

vacuum evaporation[2][3].

Documented Incident (Maytum, D. M., Chem. Brit., 1978): A violent explosion occurred during

the vacuum evaporation of ethyl acetate from a solution containing chloroacetamide oxime at

60 °C[2][3].

Subsequent thermal analysis revealed the following causality for the explosion:

Thermal Threshold: The compound becomes thermally unstable at temperatures exceeding

60 °C[2][3].

Phase-Change Exotherm: At its melting point (approximately 90 °C), the compound

undergoes a massive exothermic decomposition, generating a temperature spike of over 100

°C accompanied by rapid and violent gas evolution[2][3].

Table 1: Thermal Hazard Profile of Chloroacetamide Oxime

Parameter Value / Observation Reference / Source

CAS Number 3272-96-6 [2]

Instability Threshold > 60 °C Chem. Brit., 1978[2]

Melting Point Exotherm
~ 90 °C (Triggers >100 °C

spike)
Chem. Brit., 1978[3]

Decomposition Profile
Rapid gas evolution, violent

explosion
Bretherick's Handbook[2][3]

Hazard Classification
Reactive / Explosive upon

heating
[2][4]
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Professional Laboratory Safety Protocols
Due to the self-validating nature of the thermal decomposition data, professional process

chemistry protocols must treat this intermediate as a high-risk explosive hazard.

Temperature Control: Evaporation or concentration of solutions containing chloroacetamide

oxime must never exceed 40–50 °C. Cold concentration techniques (e.g., lyophilization or

high-vacuum evaporation at ambient temperature) are mandatory.

Inventory Minimization: Modern process design favors continuous flow chemistry for

intermediates like oxadiazole precursors. By generating the amidoxime in situ and

immediately coupling it in a continuous flow reactor, the inventory of the hazardous

intermediate is kept to an absolute minimum, mitigating explosion risks[1].

Engineering Controls: Any isolation of this compound must be performed behind blast

shields, using spark-proof tools and explosion-proof equipment[4].

Reaction and Hazard Pathway Visualization

Chloroacetonitrile
(Precursor)

Nucleophilic Addition
(Strict Temp Control)

Hydroxylamine
(Nucleophile)

Chloroacetamide Oxime
(CAS: 3272-96-6)

 < 40°C

Violent Exotherm & Gas Evolution
(Explosion Hazard)

 Heating > 60°C
(Vacuum Evaporation)
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Pathway of amidoxime formation and the critical thermal decomposition threshold.
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Smolecule. 3-(Chloromethyl)-N,N-dimethyl-1,2,4-oxadiazole-5-carboxamide Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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